N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-cyclohexyl-4-(2,3-dimethylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H29N3S/c1-15-7-6-10-18(16(15)2)21-11-13-22(14-12-21)19(23)20-17-8-4-3-5-9-17/h6-7,10,17H,3-5,8-9,11-14H2,1-2H3,(H,20,23)
• InChI Key: CNGJXPZMLJLNFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=S)NC3CCCCC3)C
• Molecular Formula: C19H29N3S
• Molecular Weight: 331.5 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide, also known as CPP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of effects on the body, including both biochemical and physiological effects. In

Scientific Research Applications

N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has been studied for its potential use in a variety of scientific research applications. One area of research where N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has shown promise is in the study of anxiety and depression. Studies have shown that N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has anxiolytic and antidepressant effects, which may make it a useful tool for studying the underlying mechanisms of these conditions.
N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has also been studied for its potential use in the treatment of drug addiction. Studies have shown that N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide can reduce drug-seeking behavior in animals, suggesting that it may be a useful tool for developing new treatments for addiction.

Mechanism of Action

The exact mechanism of action of N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide is not fully understood, but it is thought to act as a partial agonist at the 5-HT1A receptor. This receptor is involved in the regulation of anxiety and mood, which may explain N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide's anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has a variety of biochemical and physiological effects on the body. Studies have shown that N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide can increase levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide has also been shown to increase levels of the stress hormone corticosterone, which may be related to its effects on anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide in lab experiments is that it has been extensively studied and is well-characterized. This makes it a useful tool for studying the underlying mechanisms of various conditions. However, one limitation of using N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide is that it may not fully replicate the effects of other drugs or conditions, as its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide. One area of research that may be promising is the development of new treatments for anxiety and depression based on N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide's mechanism of action. Additionally, further research on N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide's effects on drug addiction may lead to the development of new treatments for this condition. Finally, more research is needed to fully understand N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide's mechanism of action and its effects on the body.

Synthesis Methods

The synthesis of N-cyclohexyl-4-(2,3-dimethylphenyl)-1-piperazinecarbothioamide involves the reaction of cyclohexylamine with 2,3-dimethylphenylpiperazine, followed by the addition of carbon disulfide and potassium hydroxide. The resulting product is then purified through recrystallization.